4'-[(4-nitrobenzylidene)amino]-4'-azaspiro[cyclopropane-1,10'-tricyclo[5.2.1.0~2,6~]decane]-8'-ene-3',5'-dione

• IUPAC Name: 4-[(E)-(4-nitrophenyl)methylideneamino]spiro[4-azatricyclo[5.2.1.02,6]dec-8-ene-10,1'-cyclopropane]-3,5-dione
• InChI: InChI=1S/C18H15N3O4/c22-16-14-12-5-6-13(18(12)7-8-18)15(14)17(23)20(16)19-9-10-1-3-11(4-2-10)21(24)25/h1-6,9,12-15H,7-8H2/b19-9+
• InChI Key: MDGVFZYSSMDXTB-DJKKODMXSA-N
• Canonical SMILES: C1CC12C3C=CC2C4C3C(=O)N(C4=O)N=CC5=CC=C(C=C5)[N+](=O)[O-]
• Isomeric SMILES: C1CC12C3C=CC2C4C3C(=O)N(C4=O)/N=C/C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

The compound is a complex organic molecule that includes several structural features such as a nitrobenzylidene group, an amino group, a spirocyclic system, and a dione group. These features suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and a variety of chemical reactions. Without specific information or a known synthesis route for this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the spirocyclic system, which involves two or more rings sharing a single atom, could make the structure particularly interesting.

Chemical Reactions Analysis

The types of chemical reactions that this compound could undergo would depend on its specific structure and the functional groups present. For example, the nitro group could potentially be reduced, or the dione group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as melting point, boiling point, solubility, etc.) would depend on its specific structure. The presence of polar functional groups like the nitro group and the dione group could influence these properties.

Mechanism of Action

Without specific context (such as biological activity or a particular chemical reaction), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

The potential applications and future research directions for this compound would depend on its properties and activities. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.